Cas no 136946-81-1 (1H-Indene, (1,2-ethanediyl)bis-)

• Product name: 1H-Indene, (1,2-ethanediyl)bis-
• CAS No: 136946-81-1
• MF: C₂₀H₁₈
• MW: 258.35692
• CID: 1241578
• PubChem ID: 2733355

1H-Indene, (1,2-ethanediyl)bis- Chemical and Physical Properties

Names and Identifiers

• 1H-Indene, (1,2-ethanediyl)bis-
• 1-[2-(1H-inden-1-yl)ethyl]-1H-indene
• 15721-07-0
• DTXSID40369860
• 1,2-Bis(indenyl)ethane
• DTXSID501312944
• Bis-1,2-(1-indenyl)ethane
• 1,2-bisindenylethane
• 1.2-bisindenylethane
• MFCD06797432
• 1,2-bis(1-indenyl)ethane
• 1,2-Bis(inden-1-yl)ethane
• 136946-81-1

• Inchi： InChI=1S/C20H18/c1-3-7-19-15(5-1)9-11-17(19)13-14-18-12-10-16-6-2-4-8-20(16)18/h1-12,17-18H,13-14H2
• InChI Key： CTWJQOQFTNPBCX-UHFFFAOYSA-N
• SMILES： C1=CC=C2C(C=CC2=C1)CCC3C=CC4=CC=CC=C34

Computed Properties

• Exact Mass: 258.14094
• Monoisotopic Mass: 258.140850574g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų
• XLogP3: 5.9

Experimental Properties

• PSA: 0